![molecular formula C16H15ClN4O4 B1194746 8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione](/img/structure/B1194746.png)
8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione
Overview
Description
8-chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione is an aromatic ketone.
Scientific Research Applications
Photocyclization Studies
A study by Košmrlj and Šket (2007) investigated the photochemical behavior of 2-chloro-substituted 1,3-diarylpropan-1,3-dione, which shares structural similarities with 8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione. Their research found that the presence of chloro and methoxy groups significantly affects the cyclization to flavones and alpha-cleavage products, demonstrating the compound's potential in photochemical applications (Košmrlj & Šket, 2007).
Crystal and Molecular Structure Analysis
Kharchenko et al. (1987) conducted an X-ray crystallographic study of a structurally related compound, revealing insights into the molecular structure that could be applicable to understanding the crystal structure of 8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione (Kharchenko et al., 1987).
Chemical Reactions and Properties
Omar et al. (2008) researched the reactions of 3-aryl-2-thioxo-1,3-thiazolidin-4-ones with CN− and NCO−. Their study, which explored the ring cleavage and formation of various derivatives, can provide valuable insights into the reactivity and potential chemical applications of the target compound (Omar et al., 2008).
Optoelectronic and Charge Transport Properties
Wazzan and Irfan (2019) explored the structural, optoelectronic, and charge transport properties of related compounds for potential use in organic light-emitting diodes (OLEDs). Their findings could be relevant for assessing the optoelectronic applications of 8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione (Wazzan & Irfan, 2019).
properties
Product Name |
8-Chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione |
|---|---|
Molecular Formula |
C16H15ClN4O4 |
Molecular Weight |
362.77 g/mol |
IUPAC Name |
8-chloro-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C16H15ClN4O4/c1-19-13-12(14(23)20(2)16(19)24)21(15(17)18-13)8-11(22)9-4-6-10(25-3)7-5-9/h4-7H,8H2,1-3H3 |
InChI Key |
KSOGSVFKYBCNOA-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Cl)CC(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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